Cas no 2679812-76-9 (benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate)

• Product Name: benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate
• CAS No: 2679812-76-9
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• CID: 5801310
• PubChem ID: 165918567
• Update Time: 2025-08-10

benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28283978
• 2679812-76-9
• benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate

• Inchi： 1S/C16H16FNO2/c17-11-15(14-9-5-2-6-10-14)18-16(19)20-12-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,18,19)/t15-/m1/s1
• InChI Key： FIZHGRALDXXMQC-OAHLLOKOSA-N
• SMILES： FC[C@H](C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.11650692g/mol
• Monoisotopic Mass: 273.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate

Professional Introduction to Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate (CAS No. 2679812-76-9)

Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate, a compound with the chemical identifier CAS No. 2679812-76-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The structural uniqueness of this compound, characterized by the presence of a benzyl group and a chiral center at the (1S)-2-fluoro-1-phenylethyl moiety, makes it a promising candidate for further exploration in drug development.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex pharmaceutical agents. Carbamates, in general, have been extensively studied for their role as pharmacophores due to their ability to interact with biological targets in a manner that can modulate biological processes. The specific substitution pattern in Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate imparts unique electronic and steric properties that could be exploited to enhance binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the fluoro-substituent at the 2-position of the ethyl group plays a crucial role in modulating the pharmacokinetic properties of derived compounds. This has led to increased interest in exploring derivatives of Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate as potential therapeutic agents.

The chiral center at the (1S) configuration is another critical feature that contributes to the compound's potential as a building block for enantiomerically pure drugs. Enantiopure drugs are often preferred in clinical settings due to their improved efficacy and reduced side effects compared to racemic mixtures. The synthesis of enantiomerically pure carbamates remains a challenging task, but advances in asymmetric synthesis methodologies have made significant progress in this area.

In the context of current research, Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate has been investigated for its potential applications in the treatment of various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into its role as a lead compound for novel anti-inflammatory agents.

The benzyl group attached to the carbamate moiety is another important structural feature that influences the overall properties of the compound. Benzyl groups are commonly used in medicinal chemistry due to their ability to enhance solubility and metabolic stability. Additionally, they can serve as handles for further functionalization, allowing chemists to tailor the properties of derived compounds to specific therapeutic needs.

Recent experimental studies have also explored the synthetic pathways for producing Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate on an industrial scale. These studies have focused on optimizing reaction conditions to improve yield and purity while minimizing side reactions. The development of efficient synthetic routes is crucial for ensuring the commercial viability of pharmaceutical intermediates like this one.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can significantly impact drug efficacy and bioavailability. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and increase lipophilicity, making them valuable tools in drug design. The presence of a fluoro-substituent in Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate underscores its potential as a versatile building block for fluorinated pharmaceuticals.

In conclusion, Benzyl N-[(1S)-2-fluoro-1-phenylethyl]carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the benzyl group, chiral center, and fluoro-substituent, make it a promising candidate for further exploration in drug development. Recent research has highlighted its potential applications in treating various diseases and its role as an intermediate in synthesizing more complex bioactive molecules. As computational and synthetic methodologies continue to advance, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutic agents.